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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylheptane

Cat. No.: B15455428

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of
C11 branched alkanes. Undecane and its isomers are significant in various industrial and
research applications, including as solvents and components of complex hydrocarbon
mixtures. Understanding their thermophysical properties is crucial for process design,
modeling, and optimization in fields ranging from chemical engineering to pharmaceutical
sciences. This document summarizes available quantitative data, details experimental
protocols for their measurement, and provides a visual representation of the experimental
workflow.

Quantitative Data on Thermophysical Properties

The following tables present a summary of key thermophysical properties for various C11
branched alkanes. Due to the vast number of isomers (159), comprehensive data for all is not
available. This guide focuses on isomers for which reliable experimental data has been
published.
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Boiling Point Melting Point Density
Isomer Name CAS Number
(°C) (°C) (g/lcm?3) at 20°C
2-Methyldecane 6975-98-0 189.3 - 0.737
3-Methyldecane 13151-34-3 188.1 - 189.1 -92.9 0.742
4-Methyldecane 2847-72-5 188.7 - 0.741
5-Methyldecane 13151-35-4 186.1 -57.06 (est.) 0.742
2,3-
. 2884-06-2 186 -57.06 (est.) 0.7438
Dimethylnonane
2,4-
17302-24-8 - - -
Dimethylnonane
4-Ethylnonane 5911-05-7 - - -
5-Ethylnonane 17302-12-4 180 -57.06 (est.) 0.7445[1]
2,2,4-
18932-14-4 168.6 - 171.6 - -

Trimethyloctane

Temperature-Dependent Thermophysical Properties

The following tables provide data for density, viscosity, thermal conductivity, and heat capacity
at various temperatures for selected C11 branched alkanes, as sourced from the NIST/TRC
Web Thermo Tables.[2][3][4][5]

2-Methyldecane
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Heat Capacity
. L . . Thermal .
Temperature Density (liquid, Viscosity . at Saturation
(K) lcm?) (liquid, mPa-s) Conductivity (liquid
< R (liquid, Wim-K) A
Jimol-K)
273.15 - 1.83 - -
298.15 0.737 1.09 - 341.21]6]
310 - - - -
373.15 - 0.43 - -
560 - - 0.076 -
610 - - - 510.1
2,4-Dimethylnonane
Temperature (K) Density (liquid, g/lcm3) Viscosity (liquid, mPa-s)
270 - 2.0
293.15 0.741 1.0
313.15 0.726 0.7
373.15 0.676 0.3
4-Ethylnonane
. L . . L Thermal
Density (liquid, Viscosity (liquid, .
Temperature (K) Conductivity
glcm?) mPa-s) ..
(liquid, W/im-K)
270 - 2.5
298.15 0.754 1.1 0.12
373.15 0.697 0.4 0.1
560 - - 0.07
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5-Ethylnonane

. . . ) . Thermal

Density (liquid, Viscosity (liquid, .
Temperature (K) Conductivity

g/lcm?) mPa-s) L

(liquid, W/im-K)

270 - 25
298.15 0.745 11 0.12
373.15 0.688 0.4 0.1
550 - - 0.071

Experimental Protocols

Accurate determination of thermophysical properties relies on precise and standardized
experimental methodologies. Below are detailed protocols for the key experiments cited in this
guide.

Density Measurement (Vibrating Tube Densitometer)

Principle: The density of a liquid is determined by measuring the change in the resonant
frequency of a vibrating U-shaped tube when it is filled with the sample liquid.[7][8][9] The
resonant frequency is directly related to the mass of the liquid in the tube, and therefore its
density.

Methodology:

o Calibration: The instrument is calibrated using two fluids of known density, typically dry air
and ultrapure water, at a specific temperature and pressure. This calibration establishes the
instrument's constants.

o Sample Introduction: The sample liquid is injected into the clean, dry U-tube, ensuring no air
bubbles are present.

o Temperature Equilibration: The vibrating tube is housed in a temperature-controlled chamber.
The sample is allowed to reach thermal equilibrium with the set temperature.
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e Frequency Measurement: The tube is electromagnetically excited to its natural resonant
frequency. The instrument precisely measures this frequency.

o Density Calculation: The density of the sample is calculated from the measured resonant
frequency using the calibration constants. Modern instruments often perform this calculation
automatically.

Viscosity Measurement (Capillary Viscometer)

Principle: Capillary viscometry measures the kinematic viscosity of a fluid by determining the
time it takes for a fixed volume of the fluid to flow under gravity through a calibrated capillary
tube of a known diameter and length.[10][11][12][13]

Methodology:

o Viscometer Selection: An appropriate capillary viscometer (e.g., Ubbelohde, Cannon-
Fenske) is chosen based on the expected viscosity of the sample.

o Sample Loading: The viscometer is charged with the sample liquid to a specified mark.

o Temperature Control: The viscometer is placed in a constant temperature bath and allowed
to equilibrate.

o Flow Time Measurement: The liquid is drawn up one arm of the U-tube by suction. The
suction is then removed, and the time taken for the liquid meniscus to pass between two
etched marks is measured accurately with a stopwatch.

 Viscosity Calculation: The kinematic viscosity (v) is calculated using the equation: v = C * t,
where 'C' is the calibration constant of the viscometer and 't' is the measured flow time. The
dynamic viscosity (n) can then be calculated if the density (p) is known: n=v * p.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)

Principle: Differential Scanning Calorimetry (DSC) measures the difference in the amount of
heat required to increase the temperature of a sample and a reference as a function of
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temperature.[14][15][16][17][18] This difference in heat flow is used to determine the specific
heat capacity of the sample.

Methodology:

Baseline Measurement: An initial DSC run is performed with empty sample and reference
pans to establish the baseline heat flow of the instrument.

o Standard Measurement: A second run is performed with a standard material of known
specific heat capacity (e.g., sapphire) in the sample pan.

o Sample Measurement: A third run is performed with the C11 branched alkane sample in the
sample pan.

e Heating Program: For all runs, the pans are subjected to a controlled temperature program,
typically a linear heating rate (e.g., 10 K/min) over the desired temperature range.

o Heat Capacity Calculation: The specific heat capacity of the sample is calculated by
comparing the heat flow difference between the sample and the baseline with the heat flow
difference between the standard and the baseline.

Thermal Conductivity Measurement (Transient Hot Wire
Method)

Principle: The transient hot wire method involves immersing a thin, electrically heated wire into
the liquid sample.[19][20][21][22][23] By applying a step voltage, the wire heats up, and the rate
of temperature rise of the wire is measured. The thermal conductivity of the surrounding liquid
is determined from this temperature rise as a function of time.

Methodology:

e Sensor Immersion: The transient hot wire sensor is immersed in the liquid sample, which is
held in a temperature-controlled cell.

e Thermal Equilibration: The system is allowed to reach a uniform and stable initial
temperature.
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e Heating and Measurement: A constant current is passed through the wire for a short duration
(typically 1 second). The change in the wire's electrical resistance, which is proportional to its
temperature, is recorded as a function of time.

o Data Analysis: The thermal conductivity is calculated from the slope of a plot of the
temperature rise versus the logarithm of time. The short measurement time minimizes the

effects of free convection.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the thermophysical properties of a C11 branched alkane.
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General Experimental Workflow for Thermophysical Property Determination
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Caption: A flowchart illustrating the sequential steps for determining the density, viscosity, heat
capacity, and thermal conductivity of a C11 branched alkane sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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branched-alkanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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